Cas no 2171195-11-0 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid
• CAS No: 2171195-11-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6240267
• PubChem ID: 165961991
• Update Time: 2025-11-06

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid
• EN300-1581352
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]hexanoic acid
• 2171195-11-0

• Inchi： 1S/C27H34N2O5/c1-4-9-18(14-25(31)32)29-24(30)15-27(2,3)17-28-26(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,4,9,14-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-/m0/s1
• InChI Key： SWIDQSSHXZURCI-SFHVURJKSA-N
• SMILES： O(C(NCC(C)(C)CC(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid

Compound CAS No: 2171195-11-0 - (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic Acid

The compound (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidohexanoic acid with CAS No: 2171195-11-0 is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a hexanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the construction of bioactive molecules and in the development of novel therapeutic agents.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of (3S)-3-4-Fmoc-amino derivatives in the design of bioconjugates and drug delivery systems. The presence of the Fmoc group allows for precise control over the reactivity and stability of the molecule during synthesis, while the hexanoic acid moiety provides versatility in functionalization. This compound has been utilized in studies focusing on enzymatic catalysis, peptide conjugation, and biodegradable polymer synthesis, demonstrating its potential as a building block for advanced materials.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of chiral catalysts and bioactive peptides. The stereochemistry at the 3-position of the butanamide group plays a critical role in determining the biological activity of the final product. Researchers have reported that (3S)-configured derivatives exhibit superior binding affinity to specific receptors, making them ideal candidates for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared via a multi-step process involving Fmoc protection, stereocontrolled alkylation, and peptide coupling reactions. The use of enantioselective methods ensures that the (3S) configuration is retained throughout the synthesis, which is crucial for maintaining the desired biological activity. Recent studies have also explored green chemistry approaches to synthesize this compound, including the use of microwave-assisted reactions and enzymatic catalysts, which have significantly improved yields and reduced environmental impact.

The structural complexity of (3S)-3-4-Fmoc-amino derivatives makes them excellent candidates for studying molecular recognition and self-assembly processes. For instance, this compound has been employed in investigations into supramolecular chemistry, where it serves as a model system for understanding non-covalent interactions such as hydrogen bonding and π–π stacking. These studies have provided valuable insights into the design of stimuli-responsive materials and molecular sensors.

From an analytical standpoint, this compound presents unique challenges due to its high molecular weight and intricate structure. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to characterize its physical properties and confirm its stereochemistry. Recent advancements in computational chemistry have also enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy.

In conclusion, (3S)-3-4-Fmoc-amino derivatives with CAS No: 2171195-11-0 represent a cutting-edge class of compounds with wide-ranging applications in modern chemistry and biology. Their unique structure, combined with their versatile functional groups, positions them as key players in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex molecular systems.